Selective sensing of a Cu(ii) ion by organotin anchored keto-enamine ligands†

New Journal of Chemistry Pub Date: 2019-09-20 DOI: 10.1039/C9NJ03204E

Abstract

Three new organotin carboxylates [{(n-Bu)2Sn(HL)}2O]2 (1), [(t-Bu)2Sn(HL)2] (2) and [Ph3Sn(HL)] (3) where n-Bu = n-butyl, t-Bu = t-butyl, Ph = phenyl and HL = deprotonated form of (Z)-1-phenyl-3-(4-carboxyphenylamino)-1-phenylbut-2-en-1-one (H2L) have been prepared. Structural analysis shows that complex 1 contains a tetranuclear organodistannoxane unit with two crystallographically independent tin(IV) centres. Complexes 2 and 3 are monomers containing a six- and five-coordinated tin(IV) centre, respectively. All complexes are further characterized by multi-nuclear NMR spectroscopy, elemental analysis, and FT-IR spectroscopy. All complexes selectively sense Cu(II) ions among various metal ions. Complex 3 exhibits high binding constant (0.4 × 105 M−1) and a better limit of detection value (1.47 × 10−6 M) than the other complexes.

Graphical abstract: Selective sensing of a Cu(ii) ion by organotin anchored keto-enamine ligands
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